Cas no 4089-07-0 (H-Tyr-OEt.HCl)

H-Tyr-OEt.HCl, or ethyl L-tyrosinate hydrochloride, is a tyrosine derivative commonly used in peptide synthesis and biochemical research. This compound serves as a protected form of tyrosine, with the ethyl ester group enhancing solubility in organic solvents, facilitating coupling reactions in solid-phase peptide synthesis. The hydrochloride salt improves stability and handling. Its applications extend to the study of enzyme-substrate interactions and as a building block for modified peptides. The product is characterized by high purity, consistent performance, and compatibility with standard peptide synthesis protocols, making it a reliable choice for researchers requiring precise tyrosine incorporation in complex molecular architectures.
H-Tyr-OEt.HCl structure
H-Tyr-OEt.HCl structure
Product Name:H-Tyr-OEt.HCl
CAS No:4089-07-0
MF:C11H16ClNO3
MW:245.702642440796
MDL:MFCD00063047
CID:44728
PubChem ID:24900232
Update Time:2025-05-22

H-Tyr-OEt.HCl Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosine ethyl ester hydrochloride
    • (S)-2-AMINO-3-(4-HYDROXY-PHENYL)-PROPIONIC ACID ETHYL ESTER HCL
    • TEE
    • ethylester,hydrochloride,l-tyrosin
    • tyrosineethylesterhydrochloride
    • TYROSINE-OET HCL
    • L-TYROSINE ETHYL ESTER MONOHYDROCHLORIDE
    • L-TYROSINE ETHYL ESTER HYDROCHLORIDE SALT
    • L-TYROSINE ETHYL ESTER HCL
    • L-TRYOSINE ETHYL ESTER HYDROCHLORIDE
    • ETHYL 2-AMINO-3-(4-HYDROXYPHENYL)PROPANOATE HYDROCHLORIDE
    • ethyl l-tyrosinate hydrochloride
    • H-TYR-OET HCL
    • Tyr-Oet Hcl
    • H-Tyr-OEt.HCl
    • H-Tyr-OEt · HCl
    • DL-tyrosine ethyl ester hydrochloride
    • H-L-Tyr-OEt*HCl
    • L-Tyr-OEt.HCL
    • L-Tyrosine ethyl est
    • H-Tyr-OEt·HCl
    • Tyrosine, L-, ethyl ester, hydrochloride
    • L-Tyrosine ethylester monohydrochloride (JAN)
    • J-300286
    • (S)-ethyl 2-amino-3-(4-hydroxyphenyl)propanoate hydrochloride
    • MFCD00063047
    • A822066
    • CS-W012709
    • 4089-07-0
    • Tyrosine Ethyl Ester HCL
    • (S)-(-)-TYROSINE ETHYL ESTER HYDROCHLORIDE
    • Tyrosine, ethyl ester, hydrochloride
    • Tyrosine, ethyl ester, hydrochloride, L-
    • ethyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate;hydrochloride
    • L-tyrosine ethylester hydrochloride
    • HY-W011993
    • NSC 17141
    • 77037-38-8
    • Ethyl tyrosinate hydrochloride
    • L - TYROSINE ETHYLESTER MONOHYDROCHLORIDE
    • AM82317
    • (s)-tyrosine ethyl ester hydrochloride
    • BQULAXAVRFIAHN-PPHPATTJSA-N
    • UNII-FAP58DAZ1E
    • M02994
    • TYROSINE ETHYL ESTER HYDROCHLORIDE
    • CHEMBL2107700
    • Q27277893
    • FAP58DAZ1E
    • NS00083002
    • D09821
    • L-TYROSINE ETHYLESTER MONOHYDROCHLORIDE
    • L-Tyrosine, ethyl ester, hydrochloride
    • ethyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate hydrochloride
    • AKOS015889940
    • F14570
    • L-TYROSINE, ETHYL ESTER, HYDROCHLORIDE (1:1)
    • H-Tyr-OEt. HCl
    • AKOS015845149
    • AS-17344
    • T0982
    • L-TYROSINE ETHYLESTER MONOHYDROCHLORIDE [JAN]
    • EINECS 223-820-2
    • SCHEMBL595119
    • NSC-17141
    • Q-101741
    • (2S)-2-amino-3-(4-hydroxyphenyl)propanoic acid ethyl ester hydrochloride
    • L-tyrosine, ethyl ester hydrochloride
    • DA-64297
    • DB-198367
    • MDL: MFCD00063047
    • Inchi: 1S/C11H15NO3.ClH/c1-2-15-11(14)10(12)7-8-3-5-9(13)6-4-8;/h3-6,10,13H,2,7,12H2,1H3;1H/t10-;/m0./s1
    • InChI Key: BQULAXAVRFIAHN-PPHPATTJSA-N
    • SMILES: Cl.O(CC)C([C@H](CC1C=CC(=CC=1)O)N)=O
    • BRN: 4725904

Computed Properties

  • Exact Mass: 245.08200
  • Monoisotopic Mass: 245.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 200
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.6A^2

Experimental Properties

  • Color/Form: White to off white crystalline powder
  • Density: 1.1770
  • Melting Point: 166-170°C
  • Boiling Point: 343.3℃ at 760 mmHg
  • Flash Point: 161.4oC
  • Refractive Index: -6.5 ° (C=2, H2O)
  • Water Partition Coefficient: Soluble in water (3.685e+005 mg/L @ 25°C (est.)).
  • PSA: 72.55000
  • LogP: 2.32740
  • Specific Rotation: -6.8° (c=2 in water)
  • Solubility: Soluble in water (3.685e+005 mg/L @ 25°C (est.)).

H-Tyr-OEt.HCl Security Information

H-Tyr-OEt.HCl Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

H-Tyr-OEt.HCl Pricemore >>

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Additional information on H-Tyr-OEt.HCl

Research Brief on H-Tyr-OEt.HCl (CAS: 4089-07-0) in Chemical Biology and Pharmaceutical Applications

H-Tyr-OEt.HCl (Ethyl L-tyrosinate hydrochloride, CAS: 4089-07-0) is a tyrosine derivative widely used in peptide synthesis and pharmaceutical research. Recent studies highlight its role as a key intermediate in the development of bioactive peptides and small-molecule drugs. This brief synthesizes the latest findings on its synthetic applications, biological activities, and emerging therapeutic potentials.

A 2023 study in Journal of Medicinal Chemistry demonstrated H-Tyr-OEt.HCl's utility in solid-phase peptide synthesis (SPPS) for constructing tyrosine-rich antimicrobial peptides. Researchers optimized coupling conditions using HATU/DIPEA, achieving 92% yield with minimal racemization. The compound's ethyl ester group was found to enhance solubility in organic solvents while maintaining compatibility with Fmoc chemistry.

In neuropharmacology, H-Tyr-OEt.HCl has emerged as a precursor for dopamine receptor modulators. A Nature Communications paper (2024) reported its incorporation into novel bivalent ligands targeting D1-D2 heterodimers, showing 30-fold improved selectivity compared to monovalent analogs. Molecular dynamics simulations revealed the ethyl ester's role in stabilizing ligand-receptor interactions.

Analytical advancements include a 2024 Analytical Chemistry method utilizing H-Tyr-OEt.HCl as a chiral derivatizing agent for LC-MS quantification of D-amino acids in biological samples. The protocol achieved 0.1 nM detection limits with 15-minute analysis time, enabling high-throughput screening of neurological biomarkers.

Recent safety assessments (Regulatory Toxicology and Pharmacology, 2023) established an LD50 >2000 mg/kg in rodent models, supporting its classification as Category 5 under GHS. However, stability studies indicate the hydrochloride salt requires desiccant storage below 25°C to prevent ester hydrolysis (2% degradation/month at 40°C, 75% RH).

Ongoing clinical translation includes Phase I trials of an H-Tyr-OEt.HCl-derived radiopharmaceutical (68Ga-DOTA-Tyr-OEt) for neuroendocrine tumor imaging. Preliminary data show 89% target specificity with rapid renal clearance, suggesting advantages over existing tyrosine analogs in PET diagnostics.

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